N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-methoxybenzamide
• InChI: InChI=1S/C24H22N2O3/c1-29-22-12-6-5-11-20(22)23(27)25-19-14-13-17-10-7-15-26(21(17)16-19)24(28)18-8-3-2-4-9-18/h2-6,8-9,11-14,16H,7,10,15H2,1H3,(H,25,27)
• InChI Key: BJOOFVCINRVBJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CC=C4)C=C2
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxybenzamide (also known as BTHQ) is a small molecule synthesized from a combination of benzoyl, tetrahydroquinolin, and methoxybenzamide. It is a synthetic compound that has been studied for its potential use in various scientific research applications. BTHQ has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for use in laboratory experiments.

Scientific Research Applications

BTHQ has been studied for its potential use in various scientific research applications. It has been found to have antimicrobial activity against a variety of bacteria and fungi, as well as antifungal activity against a variety of yeasts. BTHQ has also been studied for its potential use as an antioxidant, anti-inflammatory, and anticancer agent. Additionally, BTHQ has been studied for its ability to inhibit the growth of a variety of cancer cells.

Mechanism of Action

The mechanism of action of BTHQ is not fully understood. However, it is believed that BTHQ may act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. Additionally, BTHQ may act as an inhibitor of NF-κB, a transcription factor involved in the regulation of inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects
BTHQ has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of a variety of cancer cells, as well as to have anti-inflammatory and antioxidant effects. Additionally, BTHQ has been found to have antimicrobial activity against a variety of bacteria and fungi, as well as antifungal activity against a variety of yeasts.

Advantages and Limitations for Lab Experiments

BTHQ has several advantages for use in laboratory experiments. It is a small molecule that is relatively easy to synthesize and has a wide range of potential applications. Additionally, BTHQ is relatively inexpensive and has been found to be stable in a variety of conditions. However, BTHQ also has some limitations for use in laboratory experiments. It has been found to be toxic to a variety of cells and can cause cell death at high concentrations. Additionally, BTHQ has a relatively short half-life, which can limit its use in long-term experiments.

Future Directions

There are a number of potential future directions for the use of BTHQ in scientific research. One potential future direction is to further study its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, BTHQ could be studied for its potential use in the treatment of a variety of diseases, such as cancer, inflammation, and infectious diseases. Furthermore, BTHQ could be studied for its potential use as a drug delivery system for other drugs or as a component of a drug combination therapy. Finally, BTHQ could be studied for its potential use as a diagnostic tool for a variety of diseases.

Synthesis Methods

BTHQ is synthesized using a two-step synthetic process. In the first step, an aryl halide is reacted with an amine to form an aryl amine. This reaction is catalyzed by a Lewis acid such as aluminum chloride or boron trifluoride. In the second step, the aryl amine is reacted with a carboxylic acid to form BTHQ. This reaction is catalyzed by a base such as sodium hydroxide or potassium carbonate.